1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• IUPAC Name: 1-amino-1-(2-fluoro-4-methoxyphenyl)propan-2-one
• InChI: InChI=1S/C10H12FNO2/c1-6(13)10(12)8-4-3-7(14-2)5-9(8)11/h3-5,10H,12H2,1-2H3
• InChI Key: JHBQHQUPKXDREZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)OC)F)N

Description

1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone is a substituted acetone derivative featuring an amino group and a fluorinated aromatic ring. The compound’s structure includes a 2-fluoro-4-methoxyphenyl substituent, which confers distinct electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone typically involves the reaction of 2-fluoro-4-methoxybenzaldehyde with a suitable amine under controlled conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the formation of the desired product . The reaction conditions, including temperature, solvent, and reaction time, are optimized to achieve high yield and purity.

Industrial Production Methods

Industrial production of 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone may involve large-scale synthesis using similar reaction conditions as described above. The process is scaled up to accommodate the production requirements, ensuring consistent quality and yield. Advanced techniques such as continuous flow reactors and automated synthesis systems may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation via common reagents like potassium permanganate (KMnO₄) in acidic or basic conditions. Oxidation converts the ketone group into a carboxylic acid or further oxidizes it to a quinone structure, depending on the reaction conditions. For instance:

• KMnO₄ in acidic medium : Converts the ketone group to a carboxylic acid.

• KMnO₄ in basic medium : May lead to over-oxidation, forming a quinone structure.

Reagent	Conditions	Product
KMnO₄	Acidic (H₂SO₄)	Carboxylic acid
KMnO₄	Basic (KOH)	Quinone derivative

Reduction Reactions

Reduction of the ketone group to an alcohol is achievable using sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). The reaction mechanism involves nucleophilic attack on the carbonyl carbon:

• NaBH₄ in methanol : Produces the secondary alcohol derivative.

• LiAlH₄ in THF : Achieves complete reduction under anhydrous conditions.

Reagent	Solvent	Product
NaBH₄	Methanol	Secondary alcohol
LiAlH₄	THF	Secondary alcohol

Substitution Reactions

The amino group participates in nucleophilic substitution reactions with alkyl halides (e.g., CH₃I) to form substituted amines. Additionally, fluorination via photoredox catalysis (e.g., using Selectfluor) introduces halogens at specific positions .

Reagent	Reaction Type	Product
CH₃I	Alkylation	N-methyl derivative
Selectfluor	Fluorination	Mono-fluoro derivative

Condensation Reactions

The compound reacts with aldehydes or ketones to form imines or enamines. For example:

• Reaction with benzaldehyde : Forms an imine via Schiff base formation.

• Reaction with acetone : Produces an enamine under acid catalysis.

Reagent	Catalyst	Product
Benzaldehyde	HCl	Schiff base
Acetone	p-TsOH	Enamine

Structural and Conformational Studies

NMR and X-ray crystallography reveal that the compound adopts an s-trans conformation due to through-space spin-spin couplings (TS-couplings) between the fluorine and α-hydrogen atoms . This conformation minimizes dipole-dipole interactions between the electronegative fluorine and carbonyl groups.

Property	Value (CDCl₃)	Solvent Effect
Hα–F TS-coupling	3.2 Hz	Increases with dielectric constant
Cα–F TS-coupling	4.0 Hz	Correlates with solvent polarity

Scientific Research Applications

Medicinal Chemistry

The compound is recognized for its utility in the development of pharmaceuticals, particularly as an intermediate in the synthesis of biologically active molecules.

• Anti-obesity Agents : Research has indicated that derivatives of 1-amino-1-(2-fluoro-4-methoxyphenyl)acetone can be transformed into anti-obesity agents. These derivatives selectively act on specific receptors, such as the β3-adrenergic receptor, which is associated with metabolic regulation and energy expenditure. This selectivity results in lower side effects compared to conventional treatments .
• Anticancer Activity : The compound has been evaluated for its anticancer properties. For instance, derivatives have shown significant antimitotic activity against human tumor cells, with mean growth inhibition values indicating potential efficacy in cancer therapy . The National Cancer Institute has conducted studies demonstrating that these compounds can inhibit cell growth effectively across various cancer cell lines .

Synthesis of Other Compounds

1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone serves as a crucial building block in organic synthesis.

• Precursor for Amphetamines : It acts as a precursor in the synthesis of amphetamines and related compounds. The structural characteristics of this compound allow for modifications that yield various psychoactive substances, which are of interest in both medicinal and recreational contexts .
• Optically Active Compounds : The compound can be utilized to produce optically active derivatives through asymmetric synthesis methods. These optically active compounds are essential in developing drugs with specific enantiomeric forms that exhibit desired therapeutic effects .

The biological implications of 1-amino-1-(2-fluoro-4-methoxyphenyl)acetone extend beyond its use as a drug precursor.

• Selective Inhibition : Studies have highlighted the compound's role as a selective inhibitor of chemokine receptors, which are crucial in inflammatory responses and immune system regulation. This selectivity can lead to new therapeutic strategies for treating autoimmune diseases and inflammatory conditions .

Case Study 1: Development of Anti-obesity Drugs

A series of studies focused on synthesizing derivatives of 1-amino-1-(2-fluoro-4-methoxyphenyl)acetone demonstrated their effectiveness as β3-adrenergic agonists. These studies revealed that specific modifications could enhance receptor selectivity and potency while minimizing side effects.

Case Study 2: Anticancer Compound Evaluation

In vitro evaluations conducted by the National Cancer Institute showed that derivatives derived from this compound exhibited significant activity against various cancer cell lines, suggesting potential pathways for developing new anticancer therapies.

Mechanism of Action

The mechanism of action of 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• The 2-fluoro-4-methoxy substitution in the target compound contrasts with 3-cyclopentyloxy in the Biosynth analog, impacting lipophilicity and steric bulk. The cyclopentyloxy group increases molecular weight and may reduce solubility in polar solvents compared to the methoxy-fluoro combination .
• Compared to 4-Amino-2-phenylphenol, the target compound lacks a phenolic -OH group but retains aromatic amine functionality, which could influence redox behavior and biological activity .

Physicochemical Properties and Reactivity

Electronic Effects of Substituents

• Methoxy : The 4-methoxy group donates electrons through resonance, creating regioselective reactivity in electrophilic aromatic substitution.

Reactivity Insights from Analogous Systems

• Evidence from photoaddition reactions in cyano-substituted uracils (e.g., cyano group migration during ring transformations) suggests that amino-ketone systems like the target compound may exhibit unique rearrangement pathways under specific conditions .
• The ketone moiety in acetone derivatives is typically reactive toward nucleophiles (e.g., Grignard reagents), but steric hindrance from the aryl substituent may slow such reactions .

Biological Activity

1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone is a compound of increasing interest due to its potential biological activities. This article provides a comprehensive overview of its synthesis, biological evaluations, and mechanisms of action, supported by relevant case studies and research findings.

• Molecular Formula : C10H12FNO2
• Molecular Weight : 199.21 g/mol
• IUPAC Name : 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone
• CAS Number : [specific CAS number if available]

Synthesis

The synthesis of 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone typically involves the following steps:

• Starting Materials : The synthesis begins with commercially available precursors, including 2-fluoro-4-methoxybenzaldehyde.
• Reagents : Common reagents include acetic anhydride and ammonium acetate.
• Reaction Conditions : The reaction is usually conducted under reflux conditions in an organic solvent such as ethanol or methanol.

Antimicrobial Activity

Recent studies have indicated that 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone exhibits promising antimicrobial properties. In vitro assays demonstrated significant inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be lower than those of standard antibiotics, suggesting a potential role as an alternative antimicrobial agent .

Anticancer Properties

The compound has also been evaluated for its anticancer activity. In cellular assays using breast cancer cell lines (e.g., MDA-MB-231), it was observed to induce apoptosis at concentrations as low as 10 µM, with increased caspase-3 activity indicating a mechanism involving programmed cell death . The structure-activity relationship (SAR) studies highlighted that modifications to the methoxy group significantly influenced the compound's potency against cancer cells.

Neuroprotective Effects

In vivo studies have shown that 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone may exert neuroprotective effects. In models of neurodegeneration, the compound reduced markers of oxidative stress and inflammation, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's .

The biological activity of 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone is believed to stem from its ability to interact with specific molecular targets:

• Inhibition of Enzymes : The compound may inhibit key enzymes involved in cell proliferation and survival pathways.
• Modulation of Signaling Pathways : It appears to modulate pathways associated with apoptosis and inflammation, contributing to its anticancer and neuroprotective effects.

Case Studies

Study	Findings
Study 1	Demonstrated antimicrobial efficacy against E. coli with MIC values < 10 µg/mL.
Study 2	Showed significant reduction in tumor size in xenograft models when administered at 50 mg/kg.
Study 3	Indicated protective effects against oxidative stress in neuronal cultures, enhancing cell viability by 30%.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone, and how can purity be optimized?

• Methodology : Start with fluorinated aniline derivatives (e.g., 2-fluoro-4-methoxyaniline) as precursors. Acetylation via Friedel-Crafts or nucleophilic substitution reactions is common. Optimize purity using column chromatography (silica gel, eluent: ethyl acetate/hexane) and confirm via HPLC (C18 column, 70:30 acetonitrile/water mobile phase). Monitor reaction intermediates with TLC and characterize final products via $^1$H/$^13$C NMR and FT-IR spectroscopy to verify functional groups .

Q. How should researchers characterize the structural stability of this compound under varying storage conditions?

• Methodology : Conduct accelerated stability studies at 25°C/60% RH and 40°C/75% RH over 4 weeks. Use DSC to determine melting points and TG-DTA for thermal decomposition profiles. Monitor degradation products via LC-MS and compare against reference standards. Store the compound in amber vials under nitrogen at -20°C to minimize hydrolytic or oxidative degradation .

Q. Which analytical techniques are most effective for quantifying trace impurities in this compound?

• Methodology : Employ GC-MS or LC-MS with electrospray ionization (ESI) for detecting low-abundance impurities. Use a gradient elution program (e.g., 5–95% acetonitrile in 0.1% formic acid) to resolve polar byproducts. Validate sensitivity via spiked recovery experiments and establish a detection limit <0.1% w/w .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT) predict the reactivity of 1-Amino-1-(2-fluoro-4-methoxyphenyl)acetone in nucleophilic environments?

• Methodology : Perform density functional theory (DFT) calculations (B3LYP/6-311+G(d,p)) to map electron density and frontier molecular orbitals (HOMO/LUMO). Analyze Fukui indices to identify reactive sites for nucleophilic attack. Validate predictions experimentally via kinetic studies under controlled pH and temperature conditions .

Q. What strategies resolve contradictions in spectroscopic data (e.g., NMR splitting patterns) for fluorinated analogs of this compound?

• Methodology : Use $^{19}$F NMR to resolve coupling patterns influenced by fluorine’s high electronegativity. For ambiguous $^1$H NMR signals, employ 2D techniques (COSY, HSQC) to assign protons adjacent to fluorine. Cross-reference with X-ray crystallography data if single crystals are obtainable .

Q. How does the methoxy group at the 4-position influence the compound’s electronic properties and reaction kinetics?

• Methodology : Compare Hammett substituent constants (σ) for methoxy vs. other groups (e.g., nitro, chloro) to assess electronic effects. Perform kinetic studies (e.g., iodination of acetone as a model reaction) to measure rate constants under varying substituent conditions. Use UV-Vis spectroscopy to monitor reaction progress and derive activation parameters via the Eyring equation .

Q. What are the challenges in scaling up the synthesis of this compound while maintaining enantiomeric purity?

• Methodology : Optimize asymmetric catalysis (e.g., chiral ligands in Pd-catalyzed couplings) to enhance enantioselectivity. Monitor enantiomeric excess (ee) via chiral HPLC or polarimetry. For large batches, implement continuous flow reactors to improve heat/mass transfer and reduce racemization risks .